Cas no 2228675-49-6 (2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2228675-49-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5798136
• PubChem ID: 165979351
• Update Time: 2025-10-12

2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine
• EN300-1998575
• 2228675-49-6
• 2-[1-(2-ethoxyphenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C14H21NO/c1-2-16-13-7-4-3-6-12(13)14(10-11-15)8-5-9-14/h3-4,6-7H,2,5,8-11,15H2,1H3
• InChI Key： PTEDHEZTZFAKNC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1(CCN)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228675-49-6): Properties, Applications, and Industry Insights

The compound 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228675-49-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This cyclobutyl-containing amine derivative is characterized by its ethoxyphenyl substitution, which contributes to its distinct reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of novel central nervous system (CNS) targeting agents and enzyme modulators.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine?" The synthesis typically involves multi-step organic reactions, including cyclobutane ring formation followed by amine functionalization. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to improve yield and purity. The ethoxy group on the phenyl ring enhances solubility in organic solvents, making it a valuable intermediate in medicinal chemistry.

In the context of current trends, the demand for small molecule therapeutics and precision medicine has driven interest in structurally diverse amines like 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine. Its potential as a bioisostere for conventional aromatic amines is being investigated, particularly in GPCR-targeted drug design. Computational studies suggest that the cyclobutyl scaffold may offer improved metabolic stability compared to larger ring systems, addressing a key challenge in pharmacokinetic optimization.

Another hot topic in searches relates to "the spectroscopic characterization of CAS 2228675-49-6". Analytical data reveals distinctive peaks in NMR spectra (particularly in the aliphatic proton region of 1.5-3.0 ppm) and a characteristic mass spectral fragmentation pattern. These features are crucial for quality control in industrial production. The compound's chiral center also makes it relevant to discussions about enantioselective synthesis, with many researchers querying "resolution methods for 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine enantiomers".

From a commercial perspective, 2228675-49-6 has seen growing demand in the contract research organization (CRO) sector. Its applications extend to high-throughput screening libraries and fragment-based drug discovery. The ethoxyphenyl-cyclobutyl motif is particularly interesting for structure-activity relationship (SAR) studies, as evidenced by numerous patent filings in the past five years. This aligns with the pharmaceutical industry's focus on three-dimensional molecular architectures to escape flatland chemistry limitations.

Environmental and safety considerations are also prominent in user queries. While not classified as hazardous, proper handling of 2-1-(2-ethoxyphenyl)cyclobutylethan-1-amine requires standard laboratory safety protocols. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research, reflecting the industry's emphasis on green chemistry principles. Recent publications have explored catalytic reductive amination methods to improve the sustainability of its production.

The future outlook for CAS 2228675-49-6 appears promising, with potential expansions into material science applications. Its rigid cyclobutane core makes it a candidate for polymeric building blocks and liquid crystal formulations. As artificial intelligence transforms molecular property prediction, compounds like this are increasingly valuable for training cheminformatics algorithms. The intersection of computational chemistry and experimental validation represents an exciting frontier for this structurally intriguing molecule.